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Compound of Interest

1-(2-Chloro-6-
Compound Name:
methoxyphenyl)ethanone

CAS No.: 881883-32-5

Cat. No.: B1490065

Get Quote

\ J

Executive Safety Summary (Emergency Card)

Before initiating any disposal procedure, verify the chemical identity and immediate hazards.[1]
[2] This compound is a halogenated aromatic ketone, requiring specific waste stream
segregation to prevent costly cross-contamination and regulatory violations.[1][2]
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Parameter Critical Data
Chemical Name 1-(2-Chloro-6-methoxyphenyl)ethanone
Synonyms 2'-Chloro-6'-methoxyacetophenone
881883-32-5 (Verify on specific vendor label as
CAS Number )
isomers vary)
Molecular Formula CoHoCIO2
Hazard Class Irritant / Harmful (H302, H315, H319, H335)

HALOGENATED Organic (Strict Segregation
Required)

Waste Stream

Compatibility INCOMPATIBLE with Strong Oxidizers.[1][2][3]

The Science of Segregation: Why It Matters

As researchers, we often default to throwing all organics into a single "Organic Waste" carboy.
[1][2] For this specific compound, that is a critical error.

1-(2-Chloro-6-methoxyphenyl)ethanone contains a chlorine atom covalently bonded to the
aromatic ring.[1][2][3]

e The Causality: When halogenated compounds are incinerated, they generate acidic gases
(HCI, HF) and potential dioxins.[1] Consequently, disposal facilities must burn these at
significantly higher temperatures with specific scrubbers.[1][2]

e The Cost: Mixing even 1 mL of this halogenated compound into a 20L drum of non-
halogenated acetone/ethanol waste reclassifies the entire drum as halogenated waste.[1][2]
[3] This can increase disposal costs by 300-500%.[1][3]

Decision Logic: Waste Stream Selection
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Waste Generation

Is the waste Solid or Liquid?

Liquid Waste Solid Waste
(Solutions/Mother Liquors) (Pure Chemical/Contaminated Debris)

Does it contain SOLID HAZARDOUS WASTE

1-(2-Chloro-6-methoxyphenyl)ethanone?

(Double Bagged + Tagged)

YES (Critical)

HALOGENATED WASTE STREAM NON-HALOGENATED WASTE

(High Temp Incineration) (Standard Incineration)

Click to download full resolution via product page

Figure 1: Critical decision tree for segregating halogenated acetophenone waste. Note that any
liquid mixture containing this compound defaults to the Red (Halogenated) path.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Chemical (Expired or
Unused)

Context: You have an old bottle with residual solid or oil.

e Do Not Solubilize: If the chemical is already a solid or oil in a vial, do not dissolve it in solvent
just to pour it out.[1][2] This increases waste volume unnecessarily.[1][2][3]
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e Primary Containment: Keep the chemical in its original container. Ensure the cap is tight.[1]

[2131[4]

e Secondary Containment: Place the original container inside a clear, sealable plastic bag
(Ziploc type) to prevent leakage and protect the label.

e Labeling: Attach a hazardous waste tag to the outer bag.
o Chemical Name: 1-(2-Chloro-6-methoxyphenyl)ethanone.[1][2][3][5]
o Hazards: Irritant, Toxic.[1][2]
o Constituents: 100%.[1][3]

» Logistics: Move to the Solid Hazardous Waste accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Context: You have performed a reaction or extraction (e.g., DCM or Ethyl Acetate layer)
containing the compound.

Select Container: Use a high-density polyethylene (HDPE) or glass carboy specifically
designated for Halogenated Waste.[1][2][3]

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid
waste, Peroxides).[1][2] The acetophenone moiety is stable, but safety is paramount.[1][2]

o Transfer: Pour the solution into the carboy using a funnel to prevent splashing.
e Log: Immediately update the waste log attached to the carboy.

o Entry: "Halogenated Organics (approx. X% 1-(2-Chloro-6-methoxyphenyl)ethanone)".[1]
[2113][5]

o Note: Even if the solvent is Ethyl Acetate (non-halogenated), the presence of the solute
makes the whole mix halogenated.[1][2]
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Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)[1]

o Segregation: Do not throw contaminated gloves in the regular trash.[1][2][3]

e Collection: Place items in a dedicated "Solid Hazardous Waste" bucket lined with a thick
(minimum 2 mil) polyethylene bag.

o Sharps: If using needles/syringes, they must go into a Hard-Sided Sharps Container,
regardless of chemical contamination.[1][2]

Spill Response Protocol

In the event of a spill, speed and containment are vital to prevent laboratory exposure.[1][2]

PPE Required: Nitrile gloves (double gloved recommended), Safety Goggles, Lab Coat.[1]

- Scoop carefully
SO SHAILL "] Avoid dust generation
1. ALERT 2. ASSESS 3 & G 7 4. DISPOSE
" " . Wipe surface with
Notify personnel Solid vs. Liquid? Bag as Solid Haz Waste
soap & water
Absorb with

AU S Vermiculite/Sand

\4

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills. Note that combustible absorbents (sawdust)
should be avoided; use inert clay or vermiculite.[1]

Regulatory & Compliance Framework

For US-based laboratories, adherence to EPA Resource Conservation and Recovery Act
(RCRA) is mandatory.[1][2][3]
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Regulatory Category Classification for this Compound

D001 (Ignitable - if in flammable solvent) or
Non-Specific Halogenated (if mixed with F-listed

EPA Waste Code solvents).[1][2][3] Pure substance is often
managed as Hazardous Waste due to toxicity
characteristics.[1][2][3]

Likely UN 3335 (Aviation regulated solid, n.o.s.)

or UN 3077 (Environmentally Hazardous

DOT Shipping . .
Substance) depending on quantity and transport
mode.[1]
STRICTLY PROHIBITED. Halogenated

Sewer Disposal aromatics are toxic to aquatic life and disrupt

water treatment microorganisms.[1]

Final Verification

Always consult the Safety Data Sheet (SDS) specific to your vendor (e.g., Sigma-Aldrich,
Combi-Blocks) as impurities can alter flash points and specific hazard codes.[1][2][3]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2',6'-Dihydroxy-4'-methoxyacetophenone | CO9H1004 | CID 24135 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Chloro-1-(4-methoxyphenyl)ethanone | CO9H9CIO2 | CID 237806 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3. 1-(2-Hydroxy-6-methoxyphenyl)ethan-1-one | C9H1003 | CID 69709 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
e 5. chemscene.com [chemscene.com]

e To cite this document: BenchChem. [Operational Guide: Proper Disposal of 1-(2-Chloro-6-
methoxyphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1490065/docs#operational-guide-proper-disposal-of-
1-2-chloro-6-methoxyphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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